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Compound of Interest

Compound Name: Flammacerium

Cat. No.: B158992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structures and

physicochemical properties of the active pharmaceutical ingredients in Flammacerium, a

topical cream used in the management of severe burns. The core components, silver

sulfadiazine and cerium nitrate, work synergistically to provide broad-spectrum antimicrobial

activity and promote wound healing. This document delves into the molecular architecture,

experimental characterization, and mechanisms of action of these key components.

Silver Sulfadiazine
Silver sulfadiazine is a sulfonamide antibiotic complexed with silver. It is highly effective against

a wide range of gram-positive and gram-negative bacteria and some yeasts.

Silver sulfadiazine is a polymeric complex where silver ions are coordinated with sulfadiazine

molecules. The coordination involves nitrogen atoms from the pyrimidine ring and the

sulfonamide group, as well as oxygen atoms from the sulfonyl group.[1] This polymeric nature

is crucial for its sustained release of silver ions at the wound site.
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Property Value Reference

Molecular Formula C₁₀H₉AgN₄O₂S --INVALID-LINK--

Molecular Weight 357.14 g/mol --INVALID-LINK--

Appearance
White to off-white crystalline

powder
[2]

Melting Point ~285 °C [3]

Solubility

Practically insoluble in water,

soluble in 30% ammonia

solution.

[4]

Crystal System Monoclinic [1]

The molecular structure of silver sulfadiazine has been determined using single-crystal X-ray

diffraction. This technique provides precise information about the arrangement of atoms in a

crystalline solid.

Methodology:

Crystal Growth: Single crystals of silver sulfadiazine suitable for X-ray diffraction are grown

by slow evaporation of a solution of silver sulfadiazine in a suitable solvent system, such as

an aqueous ammonia solution.

Data Collection: A selected crystal is mounted on a goniometer and placed in a

diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal

vibrations. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern

is recorded on a detector as the crystal is rotated.

Structure Solution and Refinement: The diffraction data are processed to determine the unit

cell dimensions and space group. The structure is then solved using direct methods or

Patterson methods to obtain an initial model of the atomic positions. This model is refined

against the experimental data to yield the final, high-resolution crystal structure.[1]

The antimicrobial action of silver sulfadiazine is a result of the synergistic effects of silver ions

and sulfadiazine.[5] Silver ions bind to the bacterial cell wall and membrane, disrupting their
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integrity and function.[3][5] They can also interfere with DNA replication and respiratory

enzymes.[5] Sulfadiazine acts as a competitive inhibitor of the bacterial enzyme

dihydropteroate synthase, which is essential for the synthesis of folic acid, a vital component

for bacterial growth and replication.[5]

Silver Sulfadiazine

Silver Ion (Ag+)releases

Sulfadiazine

releases
Bacterial Cell

Cell Wall/
Membrane Disruption

DNA Replication &
Enzyme Inhibition

Folic Acid
Synthesis Inhibition

Bactericidal Effect

Click to download full resolution via product page

Caption: Mechanism of action of silver sulfadiazine.

Cerium Nitrate
Cerium nitrate, typically in its hexahydrate form, is the second active component of

Flammacerium. It enhances the antimicrobial efficacy of silver sulfadiazine and aids in the

formation of a protective eschar over the burn wound.

Cerium(III) nitrate hexahydrate is an inorganic salt where the cerium ion is in the +3 oxidation

state. In its crystalline form, the cerium ion is coordinated by water molecules and nitrate ions.
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Property Value Reference

Molecular Formula Ce(NO₃)₃·6H₂O [5]

Molecular Weight 434.22 g/mol [5]

Appearance Colorless crystals --INVALID-LINK--

Melting Point 57 °C [5]

Solubility
Highly soluble in water,

alcohol, and acetone.
[5]

Crystal System Triclinic --INVALID-LINK--

The crystal structure of cerium(III) nitrate hexahydrate can be determined by single-crystal X-

ray diffraction, providing insights into the coordination environment of the cerium ion.

Methodology:

Crystal Growth: Single crystals are grown by slow evaporation of a saturated aqueous

solution of cerium(III) nitrate at a constant temperature.

Data Collection: A suitable crystal is selected and mounted on a diffractometer. X-ray

diffraction data are collected at a controlled temperature (e.g., room temperature or 100 K)

using a monochromatic X-ray source.

Structure Solution and Refinement: The collected diffraction intensities are used to solve and

refine the crystal structure. The positions of the cerium, oxygen, and nitrogen atoms are

determined, and the hydrogen atoms of the water molecules are located from difference

Fourier maps. The final structure reveals the coordination number and geometry of the

cerium ion and the hydrogen bonding network within the crystal.

Cerium nitrate contributes to the therapeutic effect of Flammacerium through several

mechanisms. It has been shown to reduce the local inflammatory response in burn wounds by

decreasing the levels of pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and

Damage-Associated Molecular Patterns (DAMPs) like High Mobility Group Box 1 (HMGB1).[1]

Furthermore, it promotes the formation of a hard, leathery eschar by inducing superficial
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connective tissue calcification.[1] This eschar acts as a physical barrier, preventing bacterial

colonization and moisture loss.
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Caption: Mechanism of action of cerium nitrate in burn wounds.

Synergistic Effect of Flammacerium Components
The combination of silver sulfadiazine and cerium nitrate in Flammacerium results in a potent

therapeutic agent for burn wound care. While silver sulfadiazine provides the primary

bactericidal action, cerium nitrate enhances this effect and creates a more favorable

environment for healing by controlling inflammation and forming a protective barrier.
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Caption: Synergistic effects of Flammacerium components.

This guide provides a foundational understanding of the molecular aspects of Flammacerium's

active components. Further research into the specific interactions of these molecules with

biological systems will continue to enhance the development of advanced wound care

therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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